Cas no 1342053-68-2 (2-[(5-Methyl-1H-1,3-benzodiazol-2-YL)sulfanyl]acetaldehyde)

• Product Name: 2-[(5-Methyl-1H-1,3-benzodiazol-2-YL)sulfanyl]acetaldehyde
• CAS No: 1342053-68-2
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 5251043
• Update Time: 2025-06-08

2-[(5-Methyl-1H-1,3-benzodiazol-2-YL)sulfanyl]acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[(5-METHYL-1H-1,3-BENZODIAZOL-2-YL)SULFANYL]ACETALDEHYDE
• 2-((5-Methyl-1h-benzo[d]imidazol-2-yl)thio)acetaldehyde
• Acetaldehyde, 2-[(6-methyl-1H-benzimidazol-2-yl)thio]-
• 2-[(5-Methyl-1H-1,3-benzodiazol-2-YL)sulfanyl]acetaldehyde

• Inchi： 1S/C10H10N2OS/c1-7-2-3-8-9(6-7)12-10(11-8)14-5-4-13/h2-4,6H,5H2,1H3,(H,11,12)
• InChI Key： SKDDBZIDXMNGEI-UHFFFAOYSA-N
• SMILES： S(CC=O)C1=NC2C=CC(C)=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 1.8
• Topological Polar Surface Area: 71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-[(5-Methyl-1H-1,3-benzodiazol-2-YL)sulfanyl]acetaldehyde

Introduction to 2-[(5-Methyl-1H-1,3-benzodiazol-2-YL)sulfanyl]acetaldehyde (CAS No. 1342053-68-2) and Its Emerging Applications in Chemical Biology

2-[(5-Methyl-1H-1,3-benzodiazol-2-YL)sulfanyl]acetaldehyde, identified by the chemical identifier CAS No. 1342053-68-2, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative features a benzodiazole core substituted with a sulfur-containing moiety, making it a promising candidate for further exploration in drug discovery and molecular pharmacology. The unique combination of functional groups in its molecular structure positions it as a versatile scaffold for developing novel bioactive molecules.

The benzodiazole moiety, particularly the 5-methyl-1H-1,3-benzodiazol-2-YL fragment, is well-documented for its role in medicinal chemistry due to its ability to interact with various biological targets. This structural feature contributes to the compound's potential as an intermediate in synthesizing small-molecule inhibitors or modulators. The presence of an aldehyde group at the terminal position further enhances its reactivity, allowing for diverse chemical modifications and functionalization strategies. Such attributes make 2-[(5-Methyl-1H-1,3-benzodiazol-2-YL)sulfanyl]acetaldehyde a valuable building block for constructing complex pharmacophores.

In recent years, there has been growing interest in exploring the therapeutic potential of sulfur-containing heterocycles. Sulfanyl groups are known to impart unique physicochemical properties to molecules, including enhanced solubility, improved bioavailability, and increased metabolic stability. These characteristics are particularly advantageous in drug design, where optimizing pharmacokinetic profiles is crucial for clinical efficacy. The incorporation of a sulfanyl group into the benzodiazole scaffold of 2-[(5-Methyl-1H-1,3-benzodiazol-2-YL)sulfanyl]acetaldehyde not only enhances its structural complexity but also opens up possibilities for interactions with biological targets that may be inaccessible to simpler aldehydes or aromatic derivatives.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Aldehyde groups are well-known for their ability to participate in covalent bond formation, which can be exploited to develop irreversible inhibitors or probes for studying enzyme mechanisms. The benzodiazole sulfanyl derivative may serve as a scaffold for designing molecules that selectively target specific enzymes involved in metabolic pathways or signal transduction cascades. Such targeted inhibition could have therapeutic implications in conditions such as cancer, inflammation, and neurodegenerative diseases.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of virtual libraries containing compounds like 2-[(5-Methyl-1H-1,3-benzodiazol-2-YL)sulfanyl]acetaldehyde. These computational approaches allow researchers to predict binding affinities and identify potential drug candidates with high precision. By leveraging machine learning algorithms and artificial intelligence-driven platforms, scientists can accelerate the drug discovery process by prioritizing compounds that are most likely to exhibit desired biological activities. This high-throughput virtual screening has already been instrumental in identifying novel scaffolds for further experimental validation.

The synthesis of CAS No. 1342053-68-2 involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high regioselectivity and yield. The introduction of the sulfanyl group at the 2-position of the benzodiazole ring requires careful control of reaction conditions to avoid unwanted side products. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enabled more efficient and scalable production processes for complex heterocyclic compounds like this one.

From a biological perspective, the aldehyde functionality provides a reactive site for post-synthetic modifications, allowing researchers to fine-tune the properties of derived compounds. For instance, condensation reactions with amines or hydrazines can yield Schiff bases or hydrazones, respectively, which may exhibit different pharmacological profiles compared to the parent compound. Such derivatization strategies are essential for optimizing drug-like properties such as potency, selectivity, and toxicity profiles.

The growing body of literature on benzodiazole derivatives underscores their significance in medicinal chemistry. Researchers have explored various modifications of the benzodiazole core to enhance their biological activity and reduce unwanted side effects associated with classical benzodiazepines. The sulfanyl-substituted acetaldehyde derivative represents a novel direction in this area, combining structural elements from multiple classes of bioactive molecules into a single scaffold.

In conclusion,CAS No 1342053-68-2, corresponding to 2-[(5-Methyl-1H-1,3-benzodiazol-2-YL)sulfanyl]acetaldehyde, is a structurally unique compound with significant potential in pharmaceutical research and drug development. Its combination of functional groups makes it an attractive candidate for designing novel bioactive molecules targeting various therapeutic areas. With ongoing advancements in synthetic chemistry and computational biology,this compound holds promise as an intermediate or lead structure for future medicinal chemistry endeavors.